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Spiratisanin A Spiratisanin A
Brand Name: Vulcanchem
CAS No.: 1902173-16-3
VCID: VC0161955
InChI: InChI=1S/C29H40O3/c1-26(2)14-8-15-27(3)22(26)18-24(32-25(30)12-11-20-9-6-5-7-10-20)29-16-13-21(17-23(27)29)28(4,31)19-29/h5-7,9-12,21-24,31H,8,13-19H2,1-4H3/b12-11+/t21-,22+,23-,24+,27+,28+,29+/m0/s1
SMILES: CC1(CCCC2(C1CC(C34C2CC(CC3)C(C4)(C)O)OC(=O)C=CC5=CC=CC=C5)C)C
Molecular Formula: C29H40O3
Molecular Weight: 436.636

Spiratisanin A

CAS No.: 1902173-16-3

Reference Standards

VCID: VC0161955

Molecular Formula: C29H40O3

Molecular Weight: 436.636

Spiratisanin A - 1902173-16-3

CAS No. 1902173-16-3
Product Name Spiratisanin A
Molecular Formula C29H40O3
Molecular Weight 436.636
IUPAC Name [(1R,2R,4R,9R,10S,12S,13R)-13-hydroxy-5,5,9,13-tetramethyl-2-tetracyclo[10.2.2.01,10.04,9]hexadecanyl] (E)-3-phenylprop-2-enoate
Standard InChI InChI=1S/C29H40O3/c1-26(2)14-8-15-27(3)22(26)18-24(32-25(30)12-11-20-9-6-5-7-10-20)29-16-13-21(17-23(27)29)28(4,31)19-29/h5-7,9-12,21-24,31H,8,13-19H2,1-4H3/b12-11+/t21-,22+,23-,24+,27+,28+,29+/m0/s1
Standard InChIKey MEPUSQCBPSPYRT-AYYRDFQLSA-N
SMILES CC1(CCCC2(C1CC(C34C2CC(CC3)C(C4)(C)O)OC(=O)C=CC5=CC=CC=C5)C)C
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PubChem Compound 131850446
Last Modified Nov 11 2021
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